Cas no 2034512-07-5 (1-cyclohexanecarbonyl-4,4-difluoropiperidine)

• Product Name: 1-cyclohexanecarbonyl-4,4-difluoropiperidine
• CAS No: 2034512-07-5
• MF: C₁₂H₁₉F₂NO
• MW: 231.282170534134
• CID: 5772425
• PubChem ID: 121020689
• Update Time: 2025-06-08

1-cyclohexanecarbonyl-4,4-difluoropiperidine Chemical and Physical Properties

Names and Identifiers

• cyclohexyl-(4,4-difluoropiperidin-1-yl)methanone
• 1-cyclohexanecarbonyl-4,4-difluoropiperidine
• F6543-0023
• 2034512-07-5
• AKOS026703239
• cyclohexyl(4,4-difluoropiperidin-1-yl)methanone

• Inchi： 1S/C12H19F2NO/c13-12(14)6-8-15(9-7-12)11(16)10-4-2-1-3-5-10/h10H,1-9H2
• InChI Key： YVKNECXAZQGXSN-UHFFFAOYSA-N
• SMILES： FC1(CCN(CC1)C(C1CCCCC1)=O)F

Computed Properties

• Exact Mass: 231.14347055g/mol
• Monoisotopic Mass: 231.14347055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.3Ų

Additional information on 1-cyclohexanecarbonyl-4,4-difluoropiperidine

Professional Introduction to Compound with CAS No. 2034512-07-5 and Product Name: 1-cyclohexanecarbonyl-4,4-difluoropiperidine

The compound in question, identified by the CAS number 2034512-07-5, is a highly specialized chemical entity with the product name 1-cyclohexanecarbonyl-4,4-difluoropiperidine. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential applications in drug development. The presence of both a cyclohexanecarbonyl group and two fluorine atoms on a piperidine ring imparts distinct electronic and steric properties, making it a valuable intermediate in synthetic chemistry.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated piperidine derivatives in the design of novel therapeutic agents. The 1-cyclohexanecarbonyl-4,4-difluoropiperidine moiety is particularly interesting because it combines the lipophilic nature of the cyclohexanecarbonyl group with the electron-withdrawing effect of the fluorine atoms. This combination can enhance binding affinity to biological targets, improve metabolic stability, and modulate pharmacokinetic properties, which are critical factors in drug discovery.

In particular, the 4,4-difluoropiperidine core has been extensively studied for its role in developing kinase inhibitors and other small-molecule drugs. The fluorine atoms at the 4-position significantly influence the compound's reactivity and interactions with biological receptors. For instance, fluoro-piperidine derivatives have shown promise in targeting protein-protein interactions and enzyme inhibition, which are key mechanisms in treating diseases such as cancer and inflammatory disorders.

One of the most compelling aspects of 1-cyclohexanecarbonyl-4,4-difluoropiperidine is its versatility as a building block in synthetic chemistry. The compound can be readily modified through various functional group transformations to yield a wide range of derivatives with tailored properties. For example, nucleophilic substitution reactions at the fluorine positions can introduce new pharmacophores, while reactions at the cyclohexanecarbonyl group can lead to amide or ester formations. These modifications open up numerous possibilities for designing drugs with enhanced efficacy and reduced side effects.

Recent studies have demonstrated the utility of this compound in developing novel antiviral agents. The structural motif of 1-cyclohexanecarbonyl-4,4-difluoropiperidine has been found to mimic natural substrates or inhibitors of viral enzymes, thereby inhibiting replication or propagation. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for treating central nervous system (CNS) disorders. Researchers have explored its potential in addressing neurodegenerative diseases such as Alzheimer's and Parkinson's by targeting specific enzymatic pathways involved in these conditions.

The synthesis of 1-cyclohexanecarbonyl-4,4-difluoropiperidine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal catalysis and flow chemistry, have been employed to optimize production processes. These techniques not only improve efficiency but also minimize waste generation, aligning with green chemistry principles. The growing emphasis on sustainable practices in pharmaceutical manufacturing makes such innovations particularly noteworthy.

In conclusion, 1-cyclohexanecarbonyl-4,4-difluoropiperidine (CAS No. 2034512-07-5) represents a significant advancement in medicinal chemistry due to its unique structural features and broad applicability in drug development. Its role as a versatile intermediate allows for the creation of novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in pharmaceutical innovation for years to come.